molecular formula C20H18Cl2N4O2 B3037996 2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide CAS No. 691868-51-6

2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide

Cat. No. B3037996
CAS RN: 691868-51-6
M. Wt: 417.3 g/mol
InChI Key: JEPIZSOUGHHICQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide” is a complex organic molecule. It contains several functional groups including a benzyl group, a 1,2,3-triazole ring, and a dimethyl-3-oxopropanamide group . The 3,5-dichlorophenyl group is a common moiety in many bioactive compounds .

Scientific Research Applications

Crystal Structure and Molecular Interactions

  • Crystallographic Analysis : The compound shows interesting crystallographic properties. For example, a study found that in compounds with similar structures, the dihedral angles between the triazole and benzene rings vary, influencing their crystal properties (Xiong, Chen, Wen, & Nie, 2010).

  • Intermolecular Interactions : Another research focused on the synthesis, spectroscopic, and X-ray characterization of triazole derivatives, revealing how molecular interactions like O⋯π-hole tetrel bonding are influenced by various substituents, affecting the compound's properties (Ahmed et al., 2020).

Biological Activities

  • Antibacterial and Antifungal Properties : Certain synthesized triazole derivatives have been evaluated for their in vitro antibacterial and antifungal activities. They exhibited moderate activity against Bacillus subtilis and Candida albicans, showing potential in antimicrobial applications (Rajasekaran, Murugesan, & Anandarajagopal, 2006).

  • Anticancer Potential : The compound and its derivatives have been explored for anticancer properties. For instance, N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamide derivatives, which share structural similarities, have shown significant inhibition of cancer cell growth (Stefely et al., 2010).

Photoluminescent Properties

  • Photoluminescence in Copper(I) Complexes : Research on copper(I) complexes with amido-triazolato ligands showed that these complexes, which include structural elements similar to the compound , exhibit photoluminescence. This property can be utilized in various applications, including imaging and sensing (Manbeck, Brennessel, & Eisenberg, 2011).

Antioxidant and Enzyme Inhibition

  • Xanthine Oxidase Inhibition : Some derivatives of the compound were studied for their inhibition properties on xanthine oxidase, an enzyme involved in purine metabolism. They exhibited significant inhibition, suggesting potential therapeutic applications (Yagiz et al., 2021).

properties

IUPAC Name

2-benzyl-3-[1-(3,5-dichlorophenyl)triazol-4-yl]-N,N-dimethyl-3-oxopropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18Cl2N4O2/c1-25(2)20(28)17(8-13-6-4-3-5-7-13)19(27)18-12-26(24-23-18)16-10-14(21)9-15(22)11-16/h3-7,9-12,17H,8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JEPIZSOUGHHICQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)C(CC1=CC=CC=C1)C(=O)C2=CN(N=N2)C3=CC(=CC(=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18Cl2N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701121969
Record name 1-(3,5-Dichlorophenyl)-N,N-dimethyl-β-oxo-α-(phenylmethyl)-1H-1,2,3-triazole-4-propanamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701121969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

417.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide

CAS RN

691868-51-6
Record name 1-(3,5-Dichlorophenyl)-N,N-dimethyl-β-oxo-α-(phenylmethyl)-1H-1,2,3-triazole-4-propanamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=691868-51-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-(3,5-Dichlorophenyl)-N,N-dimethyl-β-oxo-α-(phenylmethyl)-1H-1,2,3-triazole-4-propanamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701121969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide
Reactant of Route 2
2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide
Reactant of Route 3
2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide
Reactant of Route 4
Reactant of Route 4
2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide
Reactant of Route 5
2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide
Reactant of Route 6
Reactant of Route 6
2-benzyl-3-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-N,N-dimethyl-3-oxopropanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.